Colistin B

• CAS No.: 7239-48-7
• Product Name: Colistin B
• Molecular Formula: C52H98N16O13
• Molecular Weight: 1155.4 g/mol
• IUPAC Name: N-[(2S)-4-amino-1-[[(2S,3R)-1-[[(2S)-4-amino-1-oxo-1-[[(3S,6S,9S,12S,15R,18S,21S)-6,9,18-tris(2-aminoethyl)-3-[(1R)-1-hydroxyethyl]-12,15-bis(2-methylpropyl)-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptazacyclotricos-21-yl]amino]butan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxobutan-2-yl]-6-methylheptanamide
• Standard InChI: InChI=1S/C52H98N16O13/c1-27(2)11-9-10-12-40(71)59-32(13-19-53)47(76)68-42(31(8)70)52(81)64-35(16-22-56)44(73)63-37-18-24-58-51(80)41(30(7)69)67-48(77)36(17-23-57)61-43(72)33(14-20-54)62-49(78)38(25-28(3)4)66-50(79)39(26-29(5)6)65-45(74)34(15-21-55)60-46(37)75/h27-39,41-42,69-70H,9-26,53-57H2,1-8H3,(H,58,80)(H,59,71)(H,60,75)(H,61,72)(H,62,78)(H,63,73)(H,64,81)(H,65,74)(H,66,79)(H,67,77)(H,68,76)/t30-,31-,32+,33+,34+,35+,36+,37+,38+,39-,41+,42+/m1/s1
• Standard InChIKey: KNIWPHSUTGNZST-SSWRVQTPSA-N
• Isomeric SMILES: C[C@H]([C@H]1C(=O)NCC[C@@H](C(=O)N[C@H](C(=O)N[C@@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N1)CCN)CCN)CC(C)C)CC(C)C)CCN)NC(=O)[C@H](CCN)NC(=O)[C@H]([C@@H](C)O)NC(=O)[C@H](CCN)NC(=O)CCCCC(C)C)O
• SMILES: CC(C)CCCCC(=O)NC(CCN)C(=O)NC(C(C)O)C(=O)NC(CCN)C(=O)NC1CCNC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC1=O)CCN)CC(C)C)CC(C)C)CCN)CCN)C(C)O
• Canonical SMILES: CC(C)CCCCC(=O)NC(CCN)C(=O)NC(C(C)O)C(=O)NC(CCN)C(=O)NC1CCNC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC1=O)CCN)CC(C)C)CC(C)C)CCN)CCN)C(C)O
• Description: Colistin B is a polymyxin having a 6-methylheptanoyl group at the amino terminus. It is a polymyxin and a peptide antibiotic.
• Synonyms: 1-[(2S)-4-Amino-2-[(6-methyl-1-oxoheptyl)amino]butanoic acid]polymyxin E1; _x000B_Colistin B; Polymyxin E2; 1,4,7,10,13,16,19-Heptaazacyclotricosane Cyclic Peptide deriv.; Colistin I; N2-(6-Methyl-1-oxoheptyl)-L-2,4-diaminobutanoyl-L-threonyl-L-2,4-diamino
• Reference: Falagas, M. E. /Colistin: The Revival of Polymyxins for the Management of Multidrug-resistant Gram-negative Bacterial Infections./ Clinical Infectious Diseases: An Official Publication of the Infectious Diseases Society of America 40.9 (2005): 1333-341. www.ncbi.gov. Web. 10 Sept. 2012.Bergen, Philip J. et. al. /Colistin Methanesulfonate Is an Inactive Prodrug of Colistin against Pseudomonas Aeruginosa./ Antimicrobial Agents and Chemotherapy 50.6 (2006): 1953-958. Ncbi.gov. Web. 5 Oct. 2012.Leifert C., Ritchie J.Y. and Waites W.M., Contaminants of plant-tissue and cell cultures. World Journal of Microbiology and Biotechnology, Vol. 7, pp. 452-469, 1991.MJ Mueller, W Brodschelm. /Signaling in the elicitation process is mediated through theoctadecanoid pathway leading to jasmonic acid/. Proc. Natl. Acad. Sci. USAVol. 90, pp. 7490-7494, August 1993.Li, Jian, and Roger L. Nation. /Comment On: Pharmacokinetics of Inhaled Colistin in Patients with Cystic Fibrosis./ Journal of Antimicrobial Chemotherapy (2006): 222-23. Oxfordjournals.org. Web. 19 June 2013.Decolin, Dominique, and Pierre Leroy. /Hyphenated Liquid Chromatographic Method for the Determination of Colistin Residues in Bovine Tissues./ Oxfordjournals.org. N.p., n.d. Web. 19 June 2013.
• PubChem Compound: 25138298
• Last Modified: Nov 11 2021